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Compound of Interest

Compound Name: Co 101244 hydrochloride

Cat. No.: B1669276 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Application Notes
Co 101244 hydrochloride is a potent and selective antagonist for the GluN2B (formerly NR2B)

subunit of the N-methyl-D-aspartate (NMDA) receptor.[1][2] It demonstrates high selectivity for

GluN1A/2B subunit combinations, with IC50 values of 0.043 µM, compared to over 100 µM for

GluN1A/2A and GluN1A/2C combinations.[1][2] This compound has shown neuroprotective

effects in both in vitro and in vivo studies.[1][2]

The NMDA receptor is a glutamate-gated ion channel that plays a crucial role in synaptic

plasticity, learning, and memory.[3][4][5] Upon activation by glutamate and a co-agonist (glycine

or D-serine), and relief of a voltage-dependent magnesium block, the NMDA receptor channel

opens, allowing the influx of Ca2+ ions.[5] This calcium influx triggers downstream signaling

cascades critical for many neurological functions.[4][5]

Solubility Data
The solubility of Co 101244 hydrochloride can vary between different solvents and is also

subject to variations between different batches, which may be due to the degree of hydration.

The following table summarizes the available solubility data.
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Solvent
Concentration
(mM)

Concentration
(mg/mL)

Source

DMSO 50 mM 18.9 mg/mL Tocris Bioscience[1]

DMSO - ≥ 10 mg/mL Cayman Chemical[6]

Water 100 mM 37.79 mg/mL Tocris Bioscience[1]

PBS (pH 7.2) -
1-10 mg/mL (sparingly

soluble)
Cayman Chemical[6]

Note on Aqueous Solubility: There are conflicting reports regarding the solubility of Co 101244
hydrochloride in aqueous solutions. While Tocris Bioscience reports high solubility in water[1],

Cayman Chemical describes it as sparingly soluble in PBS[6], and MedKoo Biosciences states

it is not soluble in water[7]. Researchers should exercise caution and determine the solubility

for their specific experimental needs and batch of the compound. For in vivo studies, complex

solvent systems are often employed.[8]

NMDA Receptor Signaling Pathway
The following diagram illustrates the signaling pathway of the NMDA receptor, which is

antagonized by Co 101244 hydrochloride at the GluN2B subunit.
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NMDA Receptor Signaling Pathway

Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution in
DMSO
This protocol describes the preparation of a 50 mM stock solution of Co 101244 hydrochloride
(Molecular Weight: 377.91 g/mol ) in DMSO.

Materials:

Co 101244 hydrochloride

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Weigh out the desired amount of Co 101244 hydrochloride. For example, to prepare 1 mL

of a 50 mM stock solution, weigh out 18.9 mg.

Add the appropriate volume of DMSO to the Co 101244 hydrochloride. For 18.9 mg, add 1

mL of DMSO.

Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a

37°C water bath) or sonication can be used to aid dissolution if necessary.[8]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[8]
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Protocol 2: Preparation of a Working Solution in PBS
(pH 7.2)
This protocol outlines the preparation of a working solution of Co 101244 hydrochloride in

PBS. Note the limited solubility in aqueous buffers.

Materials:

Co 101244 hydrochloride stock solution in DMSO

Phosphate-buffered saline (PBS), pH 7.2

Sterile tubes

Procedure:

Thaw the Co 101244 hydrochloride stock solution.

Determine the final desired concentration of Co 101244 hydrochloride in PBS.

Serially dilute the DMSO stock solution into PBS to achieve the final concentration. It is

recommended to add the DMSO stock solution to the PBS while vortexing to facilitate mixing

and minimize precipitation.

Observe the solution for any signs of precipitation. Due to the sparingly soluble nature of Co
101244 hydrochloride in PBS[6], it is advisable to prepare the working solution fresh and

use it immediately. The final concentration of DMSO in the working solution should be kept

low and tested for its effect in the specific experimental setup.

Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing stock and working solutions of Co
101244 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

